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Compound of Interest

Compound Name: 4-Decyne

Cat. No.: B165688

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for laboratory safety and experimental integrity.
This guide provides essential, immediate safety and logistical information for the proper
management of 4-Decyne, including operational procedures and disposal plans.

Physicochemical and Hazard Data

4-Decyne is a flammable liquid that poses an aspiration hazard.[1] The following table
summarizes its key quantitative data for quick reference.

Property Value Source
CAS Number 2384-86-3 [11[2]
Molecular Formula C10H18 [1]
Molecular Weight 138.25 g/mol [1]
Boiling Point 75-76°C at 20 mmHg [1]
Density 0.772 g/lcm3 [1]
Flash Point 52°C [1]
Water Solubility Insoluble [1]

Hazard Statements:
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e H226: Flammable liquid and vapour.[1][3]

e H304: May be fatal if swallowed and enters airways.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Decyne to minimize exposure risk.

The recommended PPE is outlined below.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Protects against splashes and
vapors that can cause eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

can cause irritation.

Body Protection

Flame-retardant lab coat or

antistatic protective clothing.

Protects against skin contact
and provides a barrier in case

of splashes or spills.

Respiratory Protection

Not typically required if
handled in a well-ventilated
area or fume hood. If vapors
are expected to exceed
exposure limits, a suitable

respirator should be used.

Prevents inhalation of vapors,
which can cause respiratory

tract irritation.

Operational Protocol: Handling 4-Decyne

Adherence to a strict operational protocol is crucial for the safe handling of 4-Decyne. The

following step-by-step guidance outlines the key procedures.

1. Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.
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e Remove all potential ignition sources from the vicinity, such as open flames, hot plates, and
spark-producing equipment.[2][4]

» Use explosion-proof electrical and ventilating equipment.[1][2]

e Ground and bond the container and receiving equipment to prevent static discharge.[1][2]
o Have an appropriate fire extinguisher (e.g., dry chemical, CO2, or foam) readily available.[3]
o Assemble all necessary PPE and ensure it is in good condition.

2. Handling and Use:

o Wear the appropriate PPE as specified in the table above.

o Keep the container tightly closed when not in use.[1][2]

e Use only non-sparking tools.[2]

e Avoid contact with skin and eyes.[2]

e Avoid breathing vapors or mists.

o If transferring the liquid, do so carefully to minimize splashing.

3. Storage:

e Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Store locked up.[1][2]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

Emergency Procedures

Spill Management:

o Immediately eliminate all ignition sources.
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» Ventilate the area of the spill.
o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.

First Aid Measures:

e If on skin (or hair): Remove all contaminated clothing immediately. Rinse skin with
water/shower.[1][2]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

« If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.

Disposal Plan

Proper disposal of 4-Decyne and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:

o Collect waste 4-Decyne and any contaminated materials (e.g., absorbent materials, gloves,
paper towels) in a designated, properly labeled, and sealed hazardous waste container.

e The container should be compatible with flammable organic liquids.
e Do not mix with other waste streams unless compatible.
Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name "4-Decyne."
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Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area that is
cool, well-ventilated, and away from ignition sources.

Final Disposal:

» Dispose of the contents and container in accordance with all local, state, and federal
regulations. This should be done through an approved waste disposal plant.

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-

Decyne.
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Workflow for Handling 4-Decyne
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Caption: Logical workflow for handling 4-Decyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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